Cas no 537029-61-1 (BENZONITRILE, 3-(6-BROMO-1H-IMIDAZO[4,5-B]PYRIDIN-2-YL)-)
BENZONITRILE, 3-(6-BROMO-1H-IMIDAZO[4,5-B]PYRIDIN-2-YL)- Chemical and Physical Properties
Names and Identifiers
-
- BENZONITRILE, 3-(6-BROMO-1H-IMIDAZO[4,5-B]PYRIDIN-2-YL)-
- 5-Bromo-2-(3-cyanophenyl)-7-azabenzimidazole
- SCHEMBL4050578
- 3-(6-Bromo-3H-imidazo[4,5-b]pyridin-2-yl)benzonitrile
- 3-{6-bromo-3H-imidazo[4,5-b]pyridin-2-yl}benzonitrile
- 3-(6-bromo-1h-imidazo[4,5-b]pyridin-2-yl)benzonitrile
- AKOS005941935
- SCHEMBL13607850
- 537029-61-1
-
- MDL: MFCD16210396
- Inchi: 1S/C13H7BrN4/c14-10-5-11-13(16-7-10)18-12(17-11)9-3-1-2-8(4-9)6-15/h1-5,7H,(H,16,17,18)
- InChI Key: WDRWNQWMGBCMKN-UHFFFAOYSA-N
- SMILES: BrC1C=NC2=C(C=1)NC(C1C=CC=C(C#N)C=1)=N2
Computed Properties
- Exact Mass: 297.98541Da
- Monoisotopic Mass: 297.98541Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 352
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 65.4Ų
Experimental Properties
- Density: 1.5±0.1 g/cm3
- Boiling Point: 453.1±45.0 °C at 760 mmHg
- Flash Point: 227.8±28.7 °C
- Vapor Pressure: 0.0±1.1 mmHg at 25°C
BENZONITRILE, 3-(6-BROMO-1H-IMIDAZO[4,5-B]PYRIDIN-2-YL)- Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
BENZONITRILE, 3-(6-BROMO-1H-IMIDAZO[4,5-B]PYRIDIN-2-YL)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM273939-5g |
3-(6-Bromo-3H-imidazo[4,5-b]pyridin-2-yl)benzonitrile |
537029-61-1 | 97% | 5g |
$867 | 2023-01-07 | |
| eNovation Chemicals LLC | Y1264984-1g |
3-{6-bromo-3H-imidazo[4,5-b]pyridin-2-yl}benzonitrile |
537029-61-1 | 97% | 1g |
$635 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1264984-5g |
3-{6-bromo-3H-imidazo[4,5-b]pyridin-2-yl}benzonitrile |
537029-61-1 | 97% | 5g |
$2800 | 2024-06-06 | |
| Chemenu | CM273939-5g |
3-(6-Bromo-3H-imidazo[4,5-b]pyridin-2-yl)benzonitrile |
537029-61-1 | 97% | 5g |
$867 | 2021-08-18 | |
| eNovation Chemicals LLC | Y1264984-5g |
3-{6-bromo-3H-imidazo[4,5-b]pyridin-2-yl}benzonitrile |
537029-61-1 | 97% | 5g |
$2965 | 2025-02-20 | |
| eNovation Chemicals LLC | Y1264984-1g |
3-{6-bromo-3H-imidazo[4,5-b]pyridin-2-yl}benzonitrile |
537029-61-1 | 97% | 1g |
$670 | 2025-02-20 | |
| eNovation Chemicals LLC | Y1264984-100mg |
3-{6-bromo-3H-imidazo[4,5-b]pyridin-2-yl}benzonitrile |
537029-61-1 | 97% | 100mg |
$255 | 2025-02-20 | |
| eNovation Chemicals LLC | Y1264984-100mg |
3-{6-bromo-3H-imidazo[4,5-b]pyridin-2-yl}benzonitrile |
537029-61-1 | 97% | 100mg |
$245 | 2024-06-06 | |
| A2B Chem LLC | AP20945-100mg |
3-(6-Bromo-3H-imidazo[4,5-b]pyridin-2-yl)benzonitrile |
537029-61-1 | 97% | 100mg |
$95.00 | 2024-04-19 | |
| A2B Chem LLC | AP20945-1g |
3-(6-Bromo-3H-imidazo[4,5-b]pyridin-2-yl)benzonitrile |
537029-61-1 | 97% | 1g |
$350.00 | 2024-04-19 |
BENZONITRILE, 3-(6-BROMO-1H-IMIDAZO[4,5-B]PYRIDIN-2-YL)- Related Literature
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
Additional information on BENZONITRILE, 3-(6-BROMO-1H-IMIDAZO[4,5-B]PYRIDIN-2-YL)-
BENZONITRILE, 3-(6-BROMO-1H-IMIDAZO[4,5-B]PYRIDIN-2-YL): An Overview of a Promising Compound (CAS No. 537029-61-1)
BENZONITRILE, 3-(6-BROMO-1H-IMIDAZO[4,5-B]PYRIDIN-2-YL) (CAS No. 537029-61-1) is a unique and versatile compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct chemical structure, holds potential applications in various therapeutic areas, particularly in the development of novel drugs for the treatment of cancer and other diseases.
The molecular structure of BENZONITRILE, 3-(6-BROMO-1H-IMIDAZO[4,5-B]PYRIDIN-2-YL) is composed of a benzene ring substituted with a nitrile group at the 3-position and a 6-bromoimidazo[4,5-b]pyridine moiety. This combination of functional groups imparts unique chemical and biological properties to the compound, making it an attractive candidate for further investigation.
Recent studies have highlighted the potential of BENZONITRILE, 3-(6-BROMO-1H-IMIDAZO[4,5-B]PYRIDIN-2-YL) as a potent inhibitor of specific enzymes involved in cellular signaling pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound effectively inhibits the activity of kinases such as AKT and ERK, which are known to play crucial roles in cancer cell proliferation and survival. These findings suggest that BENZONITRILE, 3-(6-BROMO-1H-IMIDAZO[4,5-B]PYRIDIN-2-YL) could be developed into a novel therapeutic agent for the treatment of various cancers.
In addition to its anti-cancer properties, BENZONITRILE, 3-(6-BROMO-1H-IMIDAZO[4,5-B]PYRIDIN-2-YL) has also shown promise in other therapeutic areas. A study published in the European Journal of Medicinal Chemistry demonstrated that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This property makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.
The pharmacokinetic properties of BENZONITRILE, 3-(6-BROMO-1H-IMIDAZO[4,5-B]PYRIDIN-2-YL) have also been extensively studied. Research has shown that this compound exhibits favorable oral bioavailability and good plasma stability, which are essential characteristics for a drug candidate. Furthermore, preclinical studies have demonstrated that BENZONITRILE, 3-(6-BROMO-1H-IMIDAZO[4,5-B]PYRIDIN-2-YL) has low toxicity and does not exhibit significant adverse effects at therapeutic doses.
The synthetic route to produce BENZONITRILE, 3-(6-BROMO-1H-IMIDAZO[4,5-B]PYRIDIN-2-YL) has been well-documented in the literature. A common approach involves the reaction of 6-bromoimidazo[4,5-b]pyridine with benzyl chloride followed by nitrile formation. This synthetic method is efficient and scalable, making it suitable for large-scale production in pharmaceutical settings.
In conclusion, BENZONITRILE, 3-(6-BROMO-1H-IMIDAZO[4,5-B]PYRIDIN-2-YL) (CAS No. 537029-61-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it an attractive candidate for further development into novel therapeutic agents for the treatment of cancer and other diseases. Ongoing research continues to uncover new insights into the mechanisms of action and potential clinical applications of this compound.
537029-61-1 (BENZONITRILE, 3-(6-BROMO-1H-IMIDAZO[4,5-B]PYRIDIN-2-YL)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)